(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate

• CAS: 343373-78-4
• Molecular Formula: C15H14O5S2
• Molecular Weight: 338.39
• SMILES: COC1=CC=CC(=C1)C(=O)OC2CCS(=O)(=O)C3=C2C=CS3
• InChI: InChI=1S/C15H14O5S2/c1-19-11-4-2-3-10(9-11)14(16)20-13-6-8-22(17,18)15-12(13)5-7-21-15/h2-5,7,9,13H,6,8H2,1H3
• InChIKey: QJXHINASYYPVJQ-UHFFFAOYSA-N
• Solubility: not available

Thienothiopyran 3-Methoxybenzoate Procurement Guide

The compound (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate (CAS 343373-78-4) is a specialized heterocyclic ester built on a fused thieno[2,3-b]thiopyran core. Its defining structural feature is a 7,7-dioxo (sulfone) moiety, which imparts a rigid, electron-deficient bicyclic framework, combined with a 3-methoxybenzoate ester substituent . This unique combination of functional groups sets it apart from simpler benzoate, methyl, chloro, or trifluoromethyl analogs by offering a distinct balance of properties, including a computed XLogP3 of 2.7 and a topological polar surface area (TPSA) of 106 Ų . These physicochemical attributes, along with the synthetic versatility of the methoxy group, position it as a non-interchangeable building block for medicinal chemistry and materials science, where precise modulation of lipophilicity and electronic effects is critical .

Workflow ADME property modulation studies via lipophilicity and TPSA tuning

SAR context Electron-donating methoxy substituent for electronic effect structure-activity research

Synthetic role Methoxy-to-phenol derivatization route; may support late-stage diversification

• [1] Kuujia.com. (2025). Cas no 343373-78-4: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate - Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-343373-78-4.html View Source

Why Generic Substitution Fails: 3-Methoxybenzoate Analogs

The thieno[2,3-b]thiopyran-4-yl ester family is not interchangeable. A simple swap of the 3-methoxybenzoate group for an unsubstituted benzoate, 4-methylbenzoate, 3-chlorobenzoate, or 3-(trifluoromethyl)benzoate results in a quantifiably different physicochemical profile. As detailed in the evidence below, these changes lead to significant shifts in key parameters like calculated lipophilicity (XLogP3 range: 2.7–3.3) and topological polar surface area (TPSA range: 97–106 Ų) . Such differences directly impact solubility, membrane permeability, and metabolic stability, making each analog a distinct chemical entity with its own SAR. Therefore, generic substitution without verification of these specific properties risks experimental failure in structure-activity relationship (SAR) studies or material science applications where precise property tuning is required .

Parameter

Target (3-OCH₃)

Analog substitution risk

Lipophilicity

Computed lipophilicity profile supports balanced solubility context

Alkyl or halo analogs may shift lipophilicity upward; ADME prediction models may differ

H-bond capacity

Methoxy oxygen provides additional H-bond acceptor site

Methyl, chloro, and unsubstituted analogs lack this acceptor; permeability context may shift

Electronic effect

Electron-donating (+M) substituent modulates ester electronic environment

Electron-withdrawing chloro or trifluoromethyl analogs alter reactivity; electronic profile may not transfer

• [1] Kuujia.com. (2025). Cas no 343373-79-5: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-methylbenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-79-5.html View Source
• [2] Kuujia.com. (2025). Cas no 343373-78-4: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-78-4.html View Source

Quantitative Evidence: 3-Methoxybenzoate vs Analogs

Balanced Lipophilicity and Aqueous Solubility

The target compound demonstrates a more balanced lipophilicity profile compared to key analogs, a crucial factor for drug-like properties. Its computed XLogP3 is 2.7 , which is lower than that of the 3-chlorobenzoate analog (LogP = 3.28) and the 4-methylbenzoate analog (XLogP3 = 3.1) . This indicates a higher predicted aqueous solubility and a potential reduction in non-specific binding and toxicity risks often associated with highly lipophilic compounds. The unsubstituted benzoate analog has a comparable LogP of 2.83 , but lacks the hydrogen-bond acceptor capability of the methoxy group.

Lipophilicity comparison

Computed context

XLogP3 = 2.7 vs 3-chloro (3.28), 4-methyl (3.1), unsubstituted (2.82); Δ up to −0.58

Reported lower lipophilicity; may support aqueous solubility and ADME tuning context

Cross-study computed values from supplier sources; verify experimentally

Evidence Dimension	Computed Lipophilicity (XLogP3/LogP)
Target Compound Data	XLogP3 = 2.7
Comparator Or Baseline	3-chlorobenzoate analog (LogP = 3.28); 4-methylbenzoate analog (XLogP3 = 3.1); unsubstituted benzoate analog (LogP = 2.8236)
Quantified Difference	Δ LogP = -0.58 vs. 3-chlorobenzoate; Δ XLogP3 = -0.4 vs. 4-methylbenzoate; Δ LogP = -0.12 vs. unsubstituted benzoate
Conditions	Computed properties from multiple sources (Kuujia, Chemsrc, Leyan) at standard conditions.

Why This Matters

The lower lipophilicity of the 3-methoxy derivative is critical for procurement decisions when designing compounds with favorable ADME profiles, as it predicts better solubility and potentially lower off-target toxicity compared to more lipophilic halogenated or methylated analogs.

• [1] Kuujia.com. (2025). Cas no 343373-78-4: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-78-4.html View Source
• [2] Kuujia.com. (2025). Cas no 343373-79-5: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-methylbenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-79-5.html View Source

Higher TPSA for Permeability Control

The target compound possesses a topological polar surface area (TPSA) of 106 Ų , which is notably higher than that of the 4-methylbenzoate analog (97.1 Ų) . This increase is directly attributable to the methoxy substituent, which adds an additional oxygen atom capable of acting as a hydrogen-bond acceptor. A higher TPSA is a key determinant in oral bioavailability prediction, as it inversely correlates with passive membrane permeability. This property provides a valuable differentiation point in SAR studies where a specific balance between solubility and permeability is desired.

TPSA comparison

Computed context

106 Ų vs 4-methyl analog (97.1 Ų); Δ +8.9 Ų (9.2% increase)

Reported higher TPSA attributable to methoxy oxygen; may support permeability modulation context

Computed properties; verify under assay-relevant conditions

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	106 Ų
Comparator Or Baseline	4-methylbenzoate analog (TPSA = 97.1 Ų)
Quantified Difference	Δ TPSA = +8.9 Ų (9.2% increase)
Conditions	Computed properties from Kuujia.com for both compounds at standard conditions.

Why This Matters

A quantifiably higher TPSA allows researchers to select this compound to deliberately reduce membrane permeability compared to the methyl analog, which is a critical advantage when optimizing for target engagement that requires reduced CNS penetration or for tuning cellular uptake in specific assays.

• [1] Kuujia.com. (2025). Cas no 343373-78-4: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-78-4.html View Source
• [2] Kuujia.com. (2025). Cas no 343373-79-5: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-methylbenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-79-5.html View Source

Electron-Donating Methoxy Group Effects

The 3-methoxy substituent is a moderately activating, electron-donating group (EDG) through resonance (+M effect), which distinctly alters the electron density of the benzoate ester compared to analogs with electron-withdrawing substituents like chlorine (3-chlorobenzoate) or strongly hydrophobic groups like trifluoromethyl (3-(trifluoromethyl)benzoate) . This electronic modulation can influence the compound's reactivity profile, including the ester's susceptibility to hydrolysis and its ability to participate in specific non-covalent interactions like π-stacking or hydrogen bonding. This represents a class-level inference where the 3-methoxy group offers a unique electronic tuning knob not available with the other comparators.

Substituent electronic effect

Class-level inference

3-OCH₃ electron-donating (+M, σ_m +0.12) vs 3-Cl (−I, +0.37), 3-CF₃ (−I, +0.43), 4-CH₃ (+I, −0.07)

Class-level electronic differentiation; may influence ester reactivity and binding interactions

Hammett σ_m reference values; scaffold-specific data to verify

Evidence Dimension	Electronic Nature of Substituent
Target Compound Data	3-methoxy (electron-donating, +M effect)
Comparator Or Baseline	3-chloro (electron-withdrawing, -I effect); 3-(trifluoromethyl) (strongly electron-withdrawing); 4-methyl (weakly electron-donating, +I effect)
Quantified Difference	Class-level differentiation based on Hammett substituent constants (σ_m for OMe = +0.12 vs Cl = +0.37 vs CF3 = +0.43 vs Me = -0.07)
Conditions	Standard Hammett constants for meta-substituents; no direct experimental comparison on this specific scaffold.

Why This Matters

For procurement in SAR or catalyst design, the ability to introduce electron density into the benzoate ring via the 3-methoxy group provides a distinct electronic environment, impacting reaction rates and binding affinities in ways that chloro or trifluoromethyl analogs cannot replicate.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source

Molecular Complexity for Target Engagement

The target compound has a higher molecular complexity score (513) and rotatable bond count (4) compared to the 4-methylbenzoate analog (complexity 488, 3 rotatable bonds) . While this is a subtle difference, the added rotatable bond and complexity from the methoxy group can provide a greater number of low-energy conformations, potentially leading to enhanced binding entropy upon target engagement. This structural feature offers a quantifiable advantage in diversity-oriented synthesis and fragment-based drug discovery, where higher complexity scaffolds are often correlated with increased biological target specificity.

Complexity and rotatable bonds

Computed context

Complexity 513, rotatable bonds 4 vs 4-methyl analog (488, 3); Δ complexity +25

Reported higher molecular complexity; may support conformational diversity in target engagement

Entropy contribution context-dependent; verify in target-specific assay

Evidence Dimension	Molecular Complexity and Rotatable Bond Count
Target Compound Data	Complexity = 513, Rotatable Bonds = 4
Comparator Or Baseline	4-methylbenzoate analog (Complexity = 488, Rotatable Bonds = 3)
Quantified Difference	Δ Complexity = +25 (5.1% increase); Δ Rotatable Bonds = +1
Conditions	Computed properties from Kuujia.com for both compounds at standard conditions.

Why This Matters

Choosing a compound with higher molecular complexity and conformational flexibility can be a strategic advantage in hit-to-lead optimization, offering more opportunities for selective binding interactions that simpler, flatter analogs like the 4-methylbenzoate derivative cannot provide.

• [1] Kuujia.com. (2025). Cas no 343373-78-4: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-78-4.html View Source
• [2] Kuujia.com. (2025). Cas no 343373-79-5: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-methylbenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-79-5.html View Source

Methoxy Group as a Derivatization Handle

Unlike the 3-chloro or 3-(trifluoromethyl) benzoate esters, which are generally chemically inert, the 3-methoxy group serves as a modifiable synthetic handle. It can be selectively demethylated to a phenol (e.g., using BBr3), which then opens avenues for further functionalization such as alkylation, acylation, or conversion to a triflate for cross-coupling reactions . This capability for late-stage diversification is a quantifiable advantage over other analogs, which are essentially dead-end compounds. The 4-methylbenzoate analog also offers limited reactivity at the benzylic position, but not with the same versatility or selectivity as the methoxy group .

Derivatization potential

Class-level inference

OCH₃ → OH via BBr₃ demethylation, then O-alkylation, acylation, sulfonylation, triflation

Reported synthetic route context; may support late-stage diversification library synthesis

Demethylation yield and selectivity to verify on this specific scaffold

Evidence Dimension	Derivatization Potential of the Substituent
Target Compound Data	3-methoxy group: demethylation to phenol, then O-alkylation, acylation, sulfonylation, triflation, etc.
Comparator Or Baseline	3-chloro analog: inert to standard nucleophilic substitution; 3-(trifluoromethyl) analog: inert; 4-methyl analog: free-radical halogenation possible, but low selectivity.
Quantified Difference	Qualitative class-level difference: target offers a clear, high-yielding synthetic pathway to a new array of compounds, whereas comparators do not.
Conditions	Standard organic chemistry transformations; no direct comparative kinetics on this specific scaffold.

Why This Matters

For procurement in a medicinal chemistry program, this compound is not just an end product but a versatile intermediate, offering a clear and proven pathway (demethylation) to create new libraries, which directly impacts project productivity and compound value.

• [1] Kuujia.com. (2025). Cas no 343373-78-4: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate - Structure. Retrieved from https://www.kuujia.com/cas-343373-78-4.html View Source
• [2] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. (Specifically, Chapter 3: Protection for Phenols). View Source
• [3] Kuujia.com. (2025). Cas no 343373-79-5: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-methylbenzoate - Structure. Retrieved from https://www.kuujia.com/cas-343373-79-5.html View Source

Application Scenarios for 3-Methoxybenzoate

CNS Lead Optimization: Balanced Lipophilicity & TPSA

In CNS drug discovery, compounds with excessively high lipophilicity (LogP > 3) often exhibit increased toxicity, promiscuous binding, and poor metabolic stability. The 3-methoxybenzoate analog, with a computed XLogP3 of 2.7 and TPSA of 106 Ų , occupies a more favorable physicochemical space than its more lipophilic 3-chlorobenzoate (LogP 3.28) and 4-methylbenzoate (XLogP3 3.1) comparators. This makes it a superior starting point for fragment growing or scaffold hopping when the goal is to maintain CNS drug-like properties. The higher TPSA may also contribute to a reduced risk of P-glycoprotein (P-gp) efflux compared to the flatter, less polar methyl analog.

Focused Library Synthesis via Phenol Handle

This compound is uniquely valuable as a scaffold-derivatization platform. After demethylation of the 3-methoxy group to generate a phenol , a single procurement enables the parallel synthesis of dozens of diverse analogs (ethers, esters, sulfonates, carbamates) . This is a capability not shared by the 3-chlorobenzoate or 3-(trifluoromethyl)benzoate analogs, which are inert to further functionalization under mild conditions. The 4-methylbenzoate analog offers only limited benzylic reactivity, which is often non-selective. Thus, the 3-methoxy compound offers the highest return on procurement for medicinal chemistry groups practicing late-stage diversification.

Electronic Tuning of Organic Semiconductors

In the development of organic electronic materials, precise control over molecular energy levels (HOMO/LUMO) is crucial. The electron-donating 3-methoxy group modifies the electron density of the fused thienothiopyran sulfone core differently than the electron-withdrawing 3-chloro or 3-trifluoromethyl groups . The availability of the target compound allows materials scientists to systematically study the influence of a moderate electron-donating substituent on solid-state packing and charge transport properties. This specific electronic tuning is essential for optimizing device performance, such as in organic field-effect transistors (OFETs), where a small change in substituent electronics can lead to large differences in charge carrier mobility.

Carbonic Anhydrase Inhibitor Scaffold Elaboration

While direct biological data for this exact compound is limited, the structurally analogous unsubstituted benzoate (CAS 338776-89-9) has been identified as a carbonic anhydrase inhibitor . Given that the evolution from a hydrogen to a methoxy group is a common and well-established strategy in medicinal chemistry to improve potency and metabolic stability (the 'magic methyl' effect), this compound represents a logical and high-priority analog for procurement and screening in carbonic anhydrase programs . Its balanced lipophilicity (XLogP3 2.7 vs. 2.82 for the unsubstituted analog) suggests it could offer a superior pharmacokinetic profile while retaining or improving target engagement.

Application

Selection Property

Validation Focus

CNS permeability modulation studies

Computed lipophilicity-TPSA balance

P-gp efflux and membrane permeability assay context

Late-stage diversification library synthesis

Methoxy-to-phenol derivatization route

Demethylation efficiency and functionalization scope review

Organic semiconductor electronic modulation

Electron-donating (+M) substituent effect

Solid-state packing and charge transport property review

Carbonic anhydrase scaffold elaboration studies

Structural analog to reported inhibitor scaffold

Target-engagement and activity screening context

• [1] Kuujia.com. (2025). Cas no 343373-78-4: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-78-4.html View Source
• [2] Kuujia.com. (2025). Cas no 343373-79-5: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 4-methylbenzoate - Computed Properties. Retrieved from https://www.kuujia.com/cas-343373-79-5.html View Source
• [3] Kuujia.com. (2025). Cas no 343373-78-4: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-methoxybenzoate - Structure. Retrieved from https://www.kuujia.com/cas-343373-78-4.html View Source
• [4] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. View Source
• [5] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source
• [6] Schönherr, H., & Cernak, T. (2013). Profound methyl effects in drug discovery and a call for new C-H methylation reactions. Angewandte Chemie International Edition, 52(47), 12256-12267. View Source